4-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound provides insights into its physical and chemical properties. Unfortunately, the specific molecular structure analysis for “4-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole” is not available in the sources I have access to .Chemical Reactions Analysis
The chemical reactions involving “4-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole” are not explicitly mentioned in the available sources .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, density, and solubility. Unfortunately, the specific physical and chemical properties for “4-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole” are not available in the sources I have access to .Scientific Research Applications
Synthesis and Crystal Structure Analysis
Synthesis and Crystal Structure of Derivatives : The compound "Tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate" is a notable intermediate of 1H-indazole derivatives. Its structure was determined through FTIR, NMR spectroscopy, X-ray diffraction, and DFT calculations, revealing stable and unstable conformers and insights into its physicochemical properties (Ye et al., 2021).
Synthesis, Structure, and Physicochemical Properties : Similar compounds, "Methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate" and related derivatives, were synthesized and analyzed using NMR, MS, X-ray diffraction, and DFT. These studies highlighted the consistency between the DFT-optimized molecular structures and the crystal structures, as well as insights into the molecular electrostatic potential and frontier molecular orbitals (Huang et al., 2021).
Applications in Fluorescence Probes and Detection
- Fluorescence Probes for H2O2 Detection : Boronate ester fluorescence probes were synthesized for detecting hydrogen peroxide (H2O2), including derivatives of 4,4,5,5-tetramethyl-1,3,2-dioxaborolane. These probes showed varying responses to H2O2, indicating their potential in explosive detection and other applications (Lampard et al., 2018).
Synthesis and Characterization of Derivatives
- Synthesis and Antioxidant Properties of Derivatives : Tetrahydroindazoles, starting from 2-acetylcyclohexanone and hydrazines, were synthesized using microwave irradiation. The derivatives, including "2-(4-fluorophenyl)-3-methyl-4,5,6,7-tetrahydro-2H-indazole", exhibited antioxidant activity, indicating potential therapeutic applications (Polo et al., 2016).
Additional Research and Applications
Synthesis of Polymers and Conjugated Systems : The compound was used in the synthesis of fully conjugated copolymers with potential applications in electronics and materials science (Grigoras & Antonoaia, 2005).
Microwave-Assisted Synthesis for Heteroaryl Compounds : N-Substituted benzimidazoles were synthesized using microwave-assisted methods, showcasing the utility of the compound in heteroaryl compound production (Rheault et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole involves the Suzuki-Miyaura cross-coupling reaction between 4-fluoro-1H-indazole and 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl bromide. The reaction is catalyzed by palladium and takes place in the presence of a base. The product is then purified by column chromatography.", "Starting Materials": [ "4-fluoro-1H-indazole", "4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl bromide", "Palladium catalyst", "Base", "Solvents" ], "Reaction": [ "Step 1: Dissolve 4-fluoro-1H-indazole and 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl bromide in a suitable solvent such as DMF or DMSO.", "Step 2: Add a palladium catalyst such as Pd(PPh3)4 or Pd2(dba)3 and a base such as K3PO4 or Cs2CO3 to the reaction mixture.", "Step 3: Heat the reaction mixture to a suitable temperature such as 80-100°C and stir for several hours.", "Step 4: Cool the reaction mixture and extract the product with a suitable solvent such as ethyl acetate or dichloromethane.", "Step 5: Purify the product by column chromatography using a suitable stationary phase and eluent." ] } | |
CAS RN |
2121511-94-0 |
Product Name |
4-fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole |
Molecular Formula |
C13H16BFN2O2 |
Molecular Weight |
262.1 |
Purity |
95 |
Origin of Product |
United States |
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